Cas no 1642595-02-5 (5-chloro-7-methyl-1,3thiazolo5,4-dpyrimidin-2-amine)

• Product Name: 5-chloro-7-methyl-1,3thiazolo5,4-dpyrimidin-2-amine
• CAS No: 1642595-02-5
• MF: C₆H₅ClN₄S
• MW: 200.64869761467
• MDL: MFCD32061831
• CID: 5463636
• PubChem ID: 155294310
• Update Time: 2025-11-06

5-chloro-7-methyl-1,3thiazolo5,4-dpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-7-methylthiazolo[5,4-d]pyrimidin-2-ylamine
• 5-chloro-7-methyl-[1,3]thiazolo[5,4-d]pyrimidin-2-amine
• Z3952166320
• 5-chloro-7-methyl-[1,3]thiazolo[5,4-d]pyrimidin-2- amine
• 5-chloro-7-methyl-1,3thiazolo5,4-dpyrimidin-2-amine

• MDL： MFCD32061831
• Inchi： 1S/C6H5ClN4S/c1-2-3-4(11-5(7)9-2)12-6(8)10-3/h1H3,(H2,8,10)
• InChI Key： ASLBLOXWVHIFDH-UHFFFAOYSA-N
• SMILES： ClC1N=C2C(=C(C)N=1)N=C(N)S2

Computed Properties

• Exact Mass: 199.9923450 g/mol
• Monoisotopic Mass: 199.9923450 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 200.65
• XLogP3: 2
• Topological Polar Surface Area: 92.9

Additional information on 5-chloro-7-methyl-1,3thiazolo5,4-dpyrimidin-2-amine

Comprehensive Overview of 5-Chloro-7-methyl-1,3-thiazolo[5,4-d]pyrimidin-2-amine (CAS No. 1642595-02-5)

5-Chloro-7-methyl-1,3-thiazolo[5,4-d]pyrimidin-2-amine (CAS No. 1642595-02-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the thiazolopyrimidine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to interact with various biological targets.

The molecular structure of 5-Chloro-7-methyl-1,3-thiazolo[5,4-d]pyrimidin-2-amine features a fused thiazole and pyrimidine ring system, which is often associated with enhanced metabolic stability and bioavailability. This makes it a valuable scaffold in the design of novel therapeutic agents. Recent studies have explored its potential in addressing antibiotic resistance, a pressing global health concern, by targeting bacterial enzymes or pathways that are less prone to mutation.

In addition to its pharmaceutical applications, 5-Chloro-7-methyl-1,3-thiazolo[5,4-d]pyrimidin-2-amine has shown promise in agrochemical development. Its structural motifs are being investigated for their ability to act as fungicides or herbicides, aligning with the growing demand for sustainable crop protection solutions. The compound's chloro and methyl substituents contribute to its reactivity, enabling modifications that can fine-tune its biological activity.

From a synthetic chemistry perspective, the preparation of 5-Chloro-7-methyl-1,3-thiazolo[5,4-d]pyrimidin-2-amine often involves multi-step reactions, including cyclization and functional group transformations. Researchers are optimizing these processes to improve yield and scalability, which is critical for industrial applications. The compound's CAS No. 1642595-02-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

The rise of AI-driven drug discovery has further highlighted the importance of compounds like 5-Chloro-7-methyl-1,3-thiazolo[5,4-d]pyrimidin-2-amine. Computational models are being used to predict its interactions with proteins or nucleic acids, accelerating the identification of potential therapeutic uses. This aligns with the broader trend of leveraging machine learning to reduce the time and cost associated with traditional drug development.

Environmental considerations are also shaping research around this compound. Scientists are evaluating its biodegradability and ecotoxicity to ensure that any derivatives developed for commercial use meet stringent safety standards. This is particularly relevant given the increasing regulatory focus on green chemistry and sustainable practices in the chemical industry.

In summary, 5-Chloro-7-methyl-1,3-thiazolo[5,4-d]pyrimidin-2-amine (CAS No. 1642595-02-5) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and beyond. Its unique structural features and adaptability make it a focal point for ongoing research, particularly in addressing contemporary challenges such as antimicrobial resistance and sustainable agriculture. As scientific advancements continue, this compound is likely to play an increasingly important role in innovation across multiple industries.